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Compound of Interest

Compound Name: Octylbenzene

Cat. No.: B124392

An In-depth Technical Guide to Octylbenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of
octylbenzene, a key intermediate in pharmaceutical synthesis. The document presents critical
data in a structured format and outlines a significant synthetic pathway involving this
compound.

Core Properties of Octylbenzene

Octylbenzene, also known as 1-phenyloctane, is an aromatic hydrocarbon with the chemical
formula C14H22.[1][2][3] It is a colorless to light yellow liquid that serves as a crucial building
block in the synthesis of various organic molecules.[1][2]

The following table summarizes the key physicochemical properties of octylbenzene.
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Property Value Source
CAS Number 2189-60-8 [11[2][3][41[5]
Molecular Formula C14H22 [L12][3][4][5]
Molecular Weight 190.32 g/mol [21[31[5]
Density 0.858 g/mL at 25 °C [6]

Boiling Point 261-263 °C [1][4][6]
Melting Point -36 °C [1][4]1[6]
Flash Point 107 °C [7]

Synthetic Applications: Synthesis of Fingolimod

Octylbenzene is a key starting material in the synthesis of Fingolimod, a medication used to
treat multiple sclerosis.[1] A common synthetic route involves the Friedel-Crafts acylation of
octylbenzene.

A typical experimental procedure for the Friedel-Crafts acylation of octylbenzene involves
reacting it with an acyl chloride, such as 3-bromopropanoyl chloride or 3-nitropropanoyl
chloride, in the presence of a Lewis acid catalyst like aluminum chloride (AICI3).[1][5] The
reaction is generally carried out in a suitable solvent, such as methylene chloride, at a
controlled temperature.

The following diagram illustrates a simplified workflow for the synthesis of Fingolimod starting
from octylbenzene. This pathway involves a Friedel-Crafts acylation, followed by reduction
and subsequent reaction steps to build the final molecule.
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Caption: Simplified workflow for the synthesis of Fingolimod from octylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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